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Compound of Interest

Compound Name:
1-Chloro-1,1-difluoro-3-

iodopropane

CAS No.: 1909309-69-8

Cat. No.: B2893252

Get Quote

Executive Summary
1-Chloro-1,1-difluoro-3-iodopropane (CAS: 1909309-69-8) is a specialized fluorinated

building block used in the synthesis of advanced agrochemicals, pharmaceuticals, and

fluoropolymers.[1] Its utility stems from its dual-functional nature: the chlorodifluoromethyl (–

CF₂Cl) group provides a lipophilic, metabolically stable motif, while the primary iodide (–CH₂I)

serves as a highly reactive electrophilic handle for nucleophilic substitution or cross-coupling

reactions.

This guide details the radical telomerization of chlorodifluoroiodomethane with ethylene as the

primary synthetic route. This method is preferred for its atom economy and scalability

compared to halogen exchange pathways.
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Property Data

IUPAC Name 1-Chloro-1,1-difluoro-3-iodopropane

Common Name 3-Chloro-3,3-difluoropropyl iodide

CAS Number 1909309-69-8 (Product); 420-49-5 (Precursor)

Molecular Formula C₃H₄ClF₂I

Molecular Weight 240.42 g/mol

Structure Cl–CF₂–CH₂–CH₂–I

Physical State Pale yellow liquid (at 25°C)

Boiling Point ~130–135°C (Estimated at 760 mmHg)

Solubility Soluble in DCM, THF, Et₂O; insoluble in water

Retrosynthetic Analysis
The most direct and atom-economical approach to constructing the Cl–CF₂–CH₂–CH₂–I

skeleton is the radical addition (telomerization) of chlorodifluoroiodomethane (CF₂ClI) across

the double bond of ethylene.

Bond Formed: C(sp³)–C(sp³) between the CF₂Cl radical and ethylene.

Driving Force: The formation of a stronger C–C bond relative to the π-bond of ethylene, and

the weakness of the C–I bond (approx. 53 kcal/mol) which facilitates radical chain

propagation.

Reaction Scheme

Chlorodifluoroiodomethane
(CF₂ClI)

Cat: Cu(0) or Peroxide
Δ, Pressure

1-Chloro-1,1-difluoro-3-iodopropane
(ClCF₂CH₂CH₂I)

 + 

Ethylene
(CH₂=CH₂)

Telomers (n=2,3...)
ClCF₂(CH₂CH₂)ₙI
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Figure 1: Reaction scheme for the synthesis of 1-Chloro-1,1-difluoro-3-iodopropane via

radical addition.

Detailed Experimental Protocol
Route: Thermal/Catalytic Radical Addition
This protocol utilizes a high-pressure autoclave to facilitate the addition of the gaseous/volatile

reactants. Copper powder is recommended as a redox catalyst to lower the activation energy

and improve selectivity for the mono-addition product (

) over higher telomers (

).

Reagents & Materials
Chlorodifluoroiodomethane (CF₂ClI): 1.0 equivalent (Limiting reagent).

Ethylene (gas): 1.0 – 1.2 equivalents (Controlled pressure). Note: Large excess promotes

polymerization.

Catalyst: Copper powder (activated) or CuI (1–5 mol%). Alternatively, Di-tert-butyl peroxide

(DTBP) (1–2 mol%) can be used as a radical initiator.

Solvent: Neat (preferred) or Acetonitrile (if solubilization is required).

Step-by-Step Procedure
Preparation (Inert Atmosphere):

Ensure the high-pressure autoclave (Hastelloy or Stainless Steel) is clean, dry, and purged

with Nitrogen or Argon.

Load the Copper powder (catalyst) into the autoclave liner.

Cool the autoclave to -78°C (dry ice/acetone bath) or -40°C.
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Reactant Charging:

Condense Chlorodifluoroiodomethane (CF₂ClI) into the cooled autoclave.

Seal the reactor.

Purge the lines with Ethylene gas.

Pressurize the reactor with Ethylene to an initial pressure of 10–20 bar (depending on

reactor headspace and stoichiometry calculations).

Reaction Phase:

Heat the reactor gradually to 110–140°C.

Observation: A pressure drop indicates the consumption of ethylene.

Maintain temperature and agitation (magnetic or mechanical stirring) for 10–16 hours.

Monitoring: If equipped with a sampling line, monitor conversion via GC-MS.

Work-up:

Cool the reactor to room temperature, then to 0°C.

Slowly vent unreacted Ethylene into a scrubber system.

Recover the crude liquid reaction mixture. The mixture will be dark (due to iodine/copper

residues).

Purification:

Wash the organic phase with 10% Na₂S₂O₃ (sodium thiosulfate) solution to remove free

iodine (indicated by the disappearance of brown color).

Wash with water and brine; dry over anhydrous MgSO₄.

Fractional Distillation: Perform vacuum distillation.
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Fraction 1: Unreacted CF₂ClI (recycle).

Fraction 2:1-Chloro-1,1-difluoro-3-iodopropane (Target).[1][2][3]

Residue: Higher telomers (ClCF₂(CH₂CH₂)₂I, etc.).

Mechanistic Insight
The reaction proceeds via a radical chain mechanism. The weak C–I bond in the precursor is

the key to initiation and chain transfer.

Initiation: Thermal or catalytic cleavage of the C–I bond in CF₂ClI generates the

chlorodifluoromethyl radical (•CF₂Cl).[4][5][6]

Propagation (Addition): The electrophilic •CF₂Cl radical attacks the electron-rich π-system of

ethylene, forming a new carbon-centered radical (ClCF₂–CH₂–CH₂•).

Chain Transfer: The intermediate alkyl radical abstracts an iodine atom from another

molecule of CF₂ClI, yielding the product and regenerating the •CF₂Cl radical.[4]

Mechanism Diagram
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Initiation:
CF₂Cl-I → •CF₂Cl + •I

Addition:
•CF₂Cl + CH₂=CH₂ → ClCF₂-CH₂-CH₂•

 •CF₂Cl enters cycle

Chain Transfer:
ClCF₂-CH₂-CH₂• + CF₂Cl-I → Product + •CF₂Cl

 Alkyl Radical  Regenerates •CF₂Cl

Termination:
Radical Recombination

 Side Reactions
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Figure 2: Radical chain mechanism cycle for the telomerization of CF₂ClI and ethylene.

Safety & Handling
High Pressure Hazard: Ethylene is a flammable gas and is used under pressure. Ensure the

autoclave is rated for at least 1.5x the operating pressure.

Explosion Risk: Haloalkanes can react violently with active metals (Na, K). While Copper is

used as a catalyst, avoid aluminum or magnesium parts in the reactor.

Toxicity: Fluorinated alkyl iodides are potential alkylating agents. Use extreme caution, work

in a fume hood, and wear permeation-resistant gloves (Viton/Butyl).

Decomposition: Overheating may release HF or HCl. Have calcium gluconate gel available

for potential HF exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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